2-(5-Bromo-pyridin-3-YL)-ethylamine

• IUPAC Name: 2-(5-bromopyridin-3-yl)ethanamine
• InChI: InChI=1S/C7H9BrN2/c8-7-3-6(1-2-9)4-10-5-7/h3-5H,1-2,9H2
• InChI Key: ROSYCOHYDFZWEV-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC=C1Br)CCN
• Molecular Formula: C7H9BrN2
• DSSTOX Substance ID: DTXSID70695220
• Molecular Weight: 201.06 g/mol
• CAS RN: 39741-47-4

Description

“2-(5-Bromo-pyridin-3-YL)-ethylamine” is a chemical compound. Its structure and properties might be similar to those of related compounds such as “3-(2-Amino-5-bromo-pyridin-3-yl)-acrylic acid methyl ester” and "(5-Bromo-pyridin-3-yl)-acetonitrile".

Synthesis Analysis

The synthesis of related compounds involves various chemical reactions. For instance, the synthesis of “2-(5-bromopyridin-3-yl)-1H-benzoimidazole” involves refluxing benzene-1,2-diamine with 5-bromonicotinic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include its molecular weight, boiling point, melting point, and solubility. For example, “(5-BROMO-PYRIDIN-3-YL)-METHANOL” has a molecular weight of 188.02 and a boiling point of 291.5±25.0 °C.

Scientific Research Applications

Catalysis and Organic Synthesis

• Selective Ethylene Dimerization Catalysts : Compounds structurally related to 2-(5-Bromo-pyridin-3-yl)-ethylamine have been utilized in the synthesis of potential hemilabile (imino)pyridine palladium(II) complexes. These complexes exhibit high catalytic activities in ethylene dimerization, indicating their potential in industrial catalysis (Nyamato, Ojwach, & Akerman, 2015).
• Synthesis of Tetrahydropyridines : The phosphine-catalyzed [4 + 2] annulation reaction demonstrates the synthesis of highly functionalized tetrahydropyridines using related compounds. This reaction pathway underscores the utility of such compounds in creating complex organic structures with high regioselectivity and excellent yields (Zhu, Lan, & Kwon, 2003).
• Water Oxidation Catalysis : Compounds based on bis(2-pyridyl)ethylamine ligands have been employed in the synthesis of dinuclear Ru complexes, which catalytically oxidize water to molecular dioxygen. These findings highlight the potential of such compounds in energy conversion and storage applications (Mola, Dinoi, Sala, Rodríguez, Romero, Parella, Fontrodona, & Llobet, 2011).

Material Science and Pharmacology

• Synthesis of Heterocyclic Compounds : The synthesis of N-(pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines from α-bromoketones and 2-aminopyridines underlines the versatility of related compounds in generating scaffolds for potential pharmacological agents (Liu, Lu, Zhou, Xu, Ma, Huang, Xu, & Xu, 2019).
• Peptide Synthesis : The use of related compounds in peptide synthesis, demonstrating high reactivity and excellent yields, particularly in synthesizing peptides containing N-methyl amino acid residues, suggests their potential in drug design and synthesis (Li-peng & Cheng, 2000).

Safety and Hazards

Safety data sheets provide information about the potential hazards of a compound and how to handle it safely. For example, “(5-BROMO-PYRIDIN-3-YL)-METHANOL” is classified as a skin irritant.